Cas no 138139-23-8 (3-(1,3-thiazol-5-yl)prop-2-en-1-ol)

3-(1,3-thiazol-5-yl)prop-2-en-1-ol structure
138139-23-8 structure
Product Name:3-(1,3-thiazol-5-yl)prop-2-en-1-ol
CAS No:138139-23-8
MF:C6H7NOS
MW:141.190880060196
CID:902088
PubChem ID:19917086
Update Time:2025-09-25

3-(1,3-thiazol-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(5-thiazolyl)-
    • 3-(1,3-thiazol-5-yl)prop-2-en-1-ol
    • Inchi: 1S/C6H7NOS/c8-3-1-2-6-4-7-5-9-6/h1-2,4-5,8H,3H2/b2-1+
    • InChI Key: GJZOOVBWXNLVEP-OWOJBTEDSA-N
    • SMILES: S1C=NC=C1/C=C/CO

Computed Properties

  • Exact Mass: 141.02491
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12

3-(1,3-thiazol-5-yl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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